Cas no 128399-80-4 (Hexane, 1-chloro-2,5-dimethyl-)

• Product Name: Hexane, 1-chloro-2,5-dimethyl-
• CAS No: 128399-80-4
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 5282498
• Update Time: 2025-08-03

Hexane, 1-chloro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2,5-dimethylhexane
• Hexane, 1-chloro-2,5-dimethyl-

• Inchi： 1S/C8H17Cl/c1-7(2)4-5-8(3)6-9/h7-8H,4-6H2,1-3H3
• InChI Key： FELAINIGXOLUHO-UHFFFAOYSA-N
• SMILES： ClCC(C)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.6
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Hexane, 1-chloro-2,5-dimethyl-

Hexane, 1-chloro-2,5-dimethyl-

Hexane, 1-chloro-2,5-dimethyl-, also known by its CAS number 128399-80-4, is a chlorinated hydrocarbon with the molecular formula C8H17Cl. This compound belongs to the class of chloroalkanes and is widely recognized for its unique chemical properties and diverse applications in various industries. The compound is characterized by a six-carbon chain with a chlorine atom attached to the first carbon and methyl groups on the second and fifth carbons. This specific structure contributes to its stability and reactivity under different conditions.

The synthesis of Hexane, 1-chloro-2,5-dimethyl- typically involves the chlorination of a suitable alkene precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. The compound's stability makes it suitable for use in various chemical reactions, including nucleophilic substitution and addition processes. Its ability to act as an intermediate in the production of more complex molecules has further expanded its utility in organic synthesis.

In terms of physical properties, Hexane, 1-chloro-2,5-dimethyl- exhibits a boiling point of approximately 78°C at standard atmospheric pressure. Its density is slightly higher than water due to the presence of the chlorine atom. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These properties make it ideal for use in extraction processes where selective solubility is required.

The application of Hexane, 1-chloro-2,5-dimethyl- spans across multiple industries. In the chemical industry, it serves as an intermediate in the production of surfactants and polymerization initiators. Recent studies have highlighted its potential as a precursor in the synthesis of biodegradable polymers, aligning with the growing demand for sustainable materials. Additionally, its use in pharmaceutical intermediates has been explored due to its ability to facilitate key transformations in drug synthesis.

In environmental chemistry, researchers have investigated the degradation pathways of Hexane, 1-chloro-2,5-dimethyl-. Under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These studies have provided insights into its environmental fate and have contributed to the development of strategies for minimizing its impact on ecosystems.

The safety profile of Hexane, 1-chloro-2,5-dimethyl- is an important consideration for its industrial use. While it is not classified as highly toxic or hazardous under normal handling conditions, exposure to high concentrations may cause irritation to the eyes and respiratory system. Proper ventilation and personal protective equipment are recommended during handling to ensure worker safety.

In conclusion, Hexane, 1-chloro-2,5-dimethyl-, with its CAS number 128399-80-4, stands out as a versatile compound with significant applications across various fields. Its unique chemical structure and properties continue to drive innovative research and development efforts aimed at expanding its utility while ensuring environmental sustainability.